Cas no 329701-57-7 ((2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate)

• Product Name: (2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate
• CAS No: 329701-57-7
• MF: C₁₈H₁₅Cl₅O₅S
• MW: 520.638699769974
• CID: 5264898
• Update Time: 2025-05-20

(2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate
• Benzoic acid, 3-ethyl-2-methoxy-4-(methylsulfonyl)-, (2,3,4,5,6-pentachlorophenyl)methyl ester

• Inchi： 1S/C18H15Cl5O5S/c1-4-8-11(29(3,25)26)6-5-9(17(8)27-2)18(24)28-7-10-12(19)14(21)16(23)15(22)13(10)20/h5-6H,4,7H2,1-3H3
• InChI Key： CYEKEBLTUJXCQP-UHFFFAOYSA-N
• SMILES： C(OCC1=C(Cl)C(Cl)=C(Cl)C(Cl)=C1Cl)(=O)C1=CC=C(S(C)(=O)=O)C(CC)=C1OC

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 647.0±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate

The Compound CAS No. 329701-57-7: (2,3,4,5,6-Pentachlorophenyl)methyl 3-Ethyl-4-Methanesulfonyl-2-Methoxybenzoate

The compound with CAS No. 329701-57-7, known as (2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate, is a complex organic molecule with significant structural and functional diversity. This compound belongs to the class of benzoate esters and features a pentachlorophenyl group attached to a methyl ester moiety. The presence of multiple chlorine atoms on the aromatic ring suggests potential applications in areas such as agrochemicals or specialty chemicals due to its unique electronic properties and stability.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The pentachlorophenyl group is known for its high stability and resistance to environmental degradation, making it a valuable component in the synthesis of durable polymers and coatings. Additionally, the methanesulfonyl group contributes to the compound's reactivity and solubility properties, which are critical for its potential use in drug delivery systems or as an intermediate in organic synthesis.

The 3-ethyl substituent further enhances the compound's versatility by introducing steric effects that can influence its interaction with biological systems. This feature has been explored in recent research for designing molecules with improved bioavailability or selectivity in therapeutic applications. The 2-methoxy group adds another layer of functionality by providing electron-donating effects, which can modulate the electronic environment of the molecule and influence its reactivity in various chemical transformations.

From a synthetic perspective, this compound is typically prepared through multi-step reactions involving chlorination of aromatic rings followed by esterification and functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to synthesize such complex molecules. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of similar compounds.

In terms of applications, (2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate has shown promise in several fields. In agrochemistry, its stability and resistance to photodegradation make it a candidate for next-generation pesticides or herbicides. In pharmaceutical research, its unique structure has been explored for designing drugs targeting specific receptors or enzymes. Furthermore, its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis or sensing technologies.

Recent studies have also focused on understanding the environmental impact of such compounds. While their persistence in the environment can be advantageous for certain applications like long-lasting agricultural chemicals, it also raises concerns about bioaccumulation and toxicity. Ongoing research aims to balance these properties by developing variants with controlled persistence while retaining their functional advantages.

In conclusion, (2,3,4,5,6-pentachlorophenyl)methyl 3-ethyl-4-methanesulfonyl-2-methoxybenzoate represents a versatile platform for exploring new chemical entities with diverse applications. Its complex structure provides ample opportunities for further modification and optimization to meet specific functional requirements across various industries.